Cas no 2172618-65-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid
- EN300-1550472
- 2172618-65-2
-
- Inchi: 1S/C24H26N2O6/c27-14-6-5-13-25-23(30)21(11-12-22(28)29)26-24(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-10,20-21,27H,11-15H2,(H,25,30)(H,26,31)(H,28,29)/b6-5+
- InChI Key: ZEDFAHKDNFMBTL-AATRIKPKSA-N
- SMILES: O(C(NC(C(NC/C=C/CO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.17908655g/mol
- Monoisotopic Mass: 438.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 125Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550472-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1550472-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550472-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-en-1-yl)carbamoyl]butanoic acid |
2172618-65-2 | 100mg |
$2963.0 | 2023-09-25 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid
Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic Acid (CAS No. 2172618-65-2)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid, identified by its CAS number 2172618-65-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research.
The molecular framework of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a 4-hydroxybut-2-enyl moiety makes it a versatile intermediate in organic synthesis, particularly in the construction of complex peptides and proteins. Additionally, the carbamoylbutanoic acid backbone suggests potential roles in enzyme inhibition and metabolic pathway modulation.
In recent years, there has been a surge in research focused on developing innovative compounds with enhanced biological activity. The structural features of 4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid make it an attractive candidate for further investigation in drug discovery. Specifically, the hydroxyl group within the 4-hydroxybut-2-enyl side chain can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many pharmacological agents to their target proteins.
One of the most compelling aspects of this compound is its potential application in modulating cellular signaling pathways. The Fmoc group, commonly used in peptide synthesis, not only serves as a protective group but also can be engineered to influence the pharmacokinetic properties of attached molecules. This dual functionality makes 4-(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid a valuable tool for researchers exploring novel therapeutic strategies.
The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS), have been employed to achieve high yields and purity levels. These techniques are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.
Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique combination of functional groups in 4-(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yI)carbamoylbutanoic acid positions it as a promising candidate for further exploration. Researchers are investigating its potential as an inhibitor of various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The hydroxyl and carbamoyl groups provide multiple sites for interaction with biological targets, enhancing its therapeutic potential.
The pharmacological profile of this compound is being evaluated through both computational modeling and experimental assays. Molecular docking studies have suggested that it may interact with enzymes such as kinases and proteases, which are often dysregulated in pathological conditions. Additionally, its ability to form stable hydrogen bonds with amino acid residues in protein binding pockets makes it a strong candidate for structure-based drug design.
In conclusion, 4-(9H-fluoren-lmethylidene}-N-methylcinnamamide, with its CAS number 2172618-S5-S2, represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.
2172618-65-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-en-1-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)